Cas no 2223502-93-8 (N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
• CAS No: 2223502-93-8
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 5410148
• PubChem ID: 137873157
• Update Time: 2025-05-20

N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-N-(1-Cyanocyclohexyl)-4-hydroxy-2-(hydroxymethyl)-1-pyrrolidineacetamide
• 2223502-93-8
• N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide
• Z1717495641
• EN300-6593497

• Inchi： 1S/C14H23N3O3/c15-10-14(4-2-1-3-5-14)16-13(20)8-17-7-12(19)6-11(17)9-18/h11-12,18-19H,1-9H2,(H,16,20)/t11-,12-/m0/s1
• InChI Key： YVYMPFYYGUJFTK-RYUDHWBXSA-N
• SMILES： O[C@@H]1CN(CC(NC2(C#N)CCCCC2)=O)[C@H](CO)C1

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.1±50.0 °C(Predicted)
• pka: 12.30±0.20(Predicted)

Additional information on N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide

Professional Introduction to N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide (CAS No. 2223502-93-8)

N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2223502-93-8, represents a sophisticated molecular structure that combines cyclohexyl and pyrrolidinyl moieties with functional groups that make it a promising candidate for various biological applications. The intricate arrangement of these groups not only contributes to its unique chemical properties but also opens up diverse possibilities for therapeutic interventions.

The central structure of N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide is characterized by a cyclohexyl ring substituted with a cyano group at the 1-position, which enhances its reactivity and potential for further derivatization. This is complemented by a pyrrolidinyl backbone modified with hydroxymethyl and hydroxy functionalities at the 2- and 4-positions, respectively. The stereochemistry of the pyrrolidinyl ring, specifically the (2S,4S) configuration, adds another layer of specificity that is critical for its biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The unique structural features of N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide make it an attractive candidate for such applications. Specifically, the presence of hydroxymethyl and hydroxy groups suggests potential interactions with enzymes and receptors involved in these pathways. This has led to extensive research into its pharmacological properties and potential therapeutic benefits.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in inflammatory processes. Studies have shown that compounds with similar structural motifs can interfere with the activity of enzymes such as COX-2 and LOX, which are central to the inflammatory response. The cyano group in the cyclohexyl moiety may also contribute to its inhibitory effects by participating in hydrogen bonding or other forms of interaction with target proteins. These interactions could potentially lead to reduced inflammation and associated symptoms in conditions such as arthritis or inflammatory bowel disease.

Furthermore, the stereochemical configuration of the pyrrolidinyl ring has significant implications for its biological activity. The (2S,4S) configuration ensures that the compound interacts with biological targets in a specific manner, which can enhance its efficacy while minimizing off-target effects. This level of stereochemical control is crucial in pharmaceutical development, as it can differentiate a compound from others with similar chemical structures but different configurations.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide to various biological targets. These studies have provided valuable insights into how the compound interacts with enzymes and receptors at a molecular level. For instance, molecular dynamics simulations have revealed that the hydroxymethyl and hydroxy groups are key players in stabilizing interactions with target proteins through hydrogen bonding networks. This information has been instrumental in guiding further modifications to optimize the compound's potency and selectivity.

The potential therapeutic applications of this compound extend beyond inflammation management. Preliminary studies have suggested that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide to interact with specific neurotransmitter receptors or enzyme systems could help mitigate neuronal damage caused by these conditions.

In addition to its pharmacological potential, this compound has also shown promise in preclinical models as an antioxidant agent. Reactive oxygen species (ROS) are known to contribute to cellular damage and are implicated in various pathological processes. The hydroxymethyl and hydroxy groups in the compound's structure may facilitate its role as an antioxidant by neutralizing ROS or by enhancing the body's natural antioxidant defenses.

The synthesis of N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include the formation of the cyclohexyl cyano derivative followed by functionalization of the pyrrolidinyl ring with hydroxymethyl and hydroxy groups while maintaining stereochemical integrity. Advances in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally friendly.

The development of novel synthetic methodologies has been crucial for producing N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-hydroxy-2(hydroxymethyl)pyrrolidin-1-yl]acetamide on a larger scale for research purposes. Techniques such as asymmetric synthesis have enabled researchers to obtain enantiomerically pure forms of the compound, which are essential for evaluating its biological activity accurately. These advancements have not only facilitated preclinical studies but also paved the way for future clinical trials.

The safety profile of N-(1-Cyanocyclohexyl)-[(S,S)-4-hydroxy-pyrrolidin-_¹ylyl]acétamide (CAS no. 2223502938) is currently under investigation through comprehensive toxicological studies. Preliminary findings suggest that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development into a drug product. However, detailed studies are necessary to fully understand its safety profile across different populations and exposure scenarios.

The regulatory landscape for new pharmaceutical compounds like N-(1-Cyanocyclohexyl)-[(S,S)-4-hydroxy-g_{ⁿ>&nbbbbbbb
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